N'-[5-bromo-3-methoxy-2-(2-propynyloxy)benzylidene]benzohydrazide

• Molecular Formula: C18H15BrN2O3
• Molecular Weight: 387.2 g/mol
• IUPAC Name: N-[(E)-(5-bromo-3-methoxy-2-prop-2-ynoxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C18H15BrN2O3/c1-3-9-24-17-14(10-15(19)11-16(17)23-2)12-20-21-18(22)13-7-5-4-6-8-13/h1,4-8,10-12H,9H2,2H3,(H,21,22)/b20-12+
• InChI Key: ZPOZEAMIISMJKF-UDWIEESQSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OCC#C)/C=N/NC(=O)C2=CC=CC=C2)Br
• SMILES: COC1=C(C(=CC(=C1)Br)C=NNC(=O)C2=CC=CC=C2)OCC#C
• Canonical SMILES: COC1=CC(=CC(=C1OCC#C)C=NNC(=O)C2=CC=CC=C2)Br

Description

N'-[5-bromo-3-methoxy-2-(2-propynyloxy)benzylidene]benzohydrazide is a chemical compound that has been synthesized and studied extensively in the field of medicinal chemistry. This compound has shown promising results in its application as a potential drug candidate for the treatment of various diseases.

Mechanism of Action

N'-[5-bromo-3-methoxy-2-(2-propynyloxy)benzylidene]benzohydrazide has been shown to inhibit the activity of various enzymes and proteins that are involved in the progression of diseases. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins that play a role in inflammation. It has also been shown to inhibit the activity of topoisomerase II, which is an enzyme that is involved in DNA replication and repair. Inhibition of topoisomerase II can lead to cell death and is a common mechanism of action for many anticancer drugs.
Biochemical and Physiological Effects:
N'-[5-bromo-3-methoxy-2-(2-propynyloxy)benzylidene]benzohydrazide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory activity by inhibiting the production of prostaglandins. In addition, it has been shown to have antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[5-bromo-3-methoxy-2-(2-propynyloxy)benzylidene]benzohydrazide in lab experiments is its relatively simple synthesis method. It can be synthesized using commercially available starting materials and standard laboratory equipment. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for research on N'-[5-bromo-3-methoxy-2-(2-propynyloxy)benzylidene]benzohydrazide. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases, particularly cancer and inflammation. Another direction is to explore its potential as a lead compound for the development of new drugs with improved efficacy and reduced toxicity. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its effects on various biochemical pathways.

Synthesis Methods

N'-[5-bromo-3-methoxy-2-(2-propynyloxy)benzylidene]benzohydrazide can be synthesized through a multi-step reaction process. The first step involves the reaction between 5-bromo-2-hydroxybenzaldehyde and propargyl bromide, which results in the formation of 5-bromo-2-(2-propynyloxy)benzaldehyde. The second step involves the reaction between 5-bromo-2-(2-propynyloxy)benzaldehyde and 3-methoxybenzohydrazide, which results in the formation of N'-[5-bromo-3-methoxy-2-(2-propynyloxy)benzylidene]benzohydrazide.

Scientific Research Applications

N'-[5-bromo-3-methoxy-2-(2-propynyloxy)benzylidene]benzohydrazide has been extensively studied for its potential application in the field of medicinal chemistry. It has shown promising results in its application as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and microbial infections.